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Compound of Interest

Compound Name: 1,2,3-Trichloro-2-fluoropropane

Cat. No.: B3392425

An In-depth Examination of the Transport, Transformation, and Persistence of a Recalcitrant
Environmental Contaminant

This technical guide provides a comprehensive overview of the environmental fate of 1,2,3-
trichloropropane (TCP), a persistent and toxic synthetic chemical. This document is intended
for researchers, environmental scientists, and professionals in drug development who require a
detailed understanding of the behavior of chlorinated hydrocarbons in the environment. It
covers the physicochemical properties, abiotic and biotic degradation pathways, and transport
mechanisms of TCP, with a focus on quantitative data and detailed experimental
methodologies.

Physicochemical Properties of 1,2,3-
Trichloropropane

The environmental behavior of 1,2,3-trichloropropane is largely dictated by its physical and
chemical properties. These properties influence its partitioning between air, water, and soil, as
well as its susceptibility to various degradation processes. A summary of key quantitative data
is presented in Table 1.
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Property Value Reference

Molecular Formula CsHsCls [PubChem CID: 7285]
Molecular Weight 147.43 g/mol [PubChem CID: 7285]
CAS Number 96-18-4 [PubChem CID: 7285]
Appearance Colorless liquid [PubChem CID: 7285]
Density 1.3889 g/cm? at 20°C [PubChem CID: 7285]
Boiling Point 156.8 °C [PubChem CID: 7285]
Melting Point -14.7 °C [PubChem CID: 7285]

Water Solubility

1750 mg/L at 20°C

[PubChem CID:

7285]

Vapor Pressure

3.1 mmHg at 25°C

[PubChem CID:

7285]

Henry's Law Constant

3.17 x 10~4 atm-m3/mol

[PubChem CID:

7285]

Log K_ow_ (Octanol-Water

Partition Coefficient)

2.27

[PubChem CID:

7285]

Organic Carbon-Water

97.7 L/kg

[PubChem CID:

7285]

Partition Coefficient (K_oc_)

Environmental Transport and Distribution

Based on its physicochemical properties, 1,2,3-trichloropropane is expected to be mobile in the
environment. Its relatively low K_oc_ value suggests limited sorption to soil and sediment,
leading to a high potential for leaching into groundwater. The compound's moderate Henry's
Law constant indicates that volatilization from surface water and moist soil can be a significant
transport mechanism to the atmosphere.
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Environmental Transport Pathways of 1,2,3-Trichloropropane.

Abiotic Degradation

1,2,3-trichloropropane is highly resistant to natural attenuation processes. Its abiotic
degradation occurs slowly in the environment through hydrolysis and photodegradation.

Hydrolysis

Hydrolysis of TCP is a very slow process under typical environmental conditions, with a half-life
estimated to be in the order of hundreds of years at 25°C and pH 7. The rate of hydrolysis is
significantly enhanced under alkaline conditions and at elevated temperatures.
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Photodegradation

In the atmosphere, 1,2,3-trichloropropane is expected to be degraded by reaction with
photochemically produced hydroxyl radicals. The estimated atmospheric half-life for this
process is approximately 15 to 46 days. Direct photolysis in water is not considered a
significant degradation pathway as TCP does not absorb light at wavelengths above 290 nm.

Reductive Dechlorination with Zero-Valent Metals

A promising abiotic degradation method for TCP is reductive dechlorination using zero-valent
metals, particularly zero-valent zinc (ZVZ). This process can be significantly faster than natural
attenuation.

3-elimination (ZVZ) Hydrogenolysis (ZVZ)

1,2,3-Trichloropropane Allyl Chloride Propene
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Reductive Dechlorination of 1,2,3-TCP by Zero-Valent Zinc.

Biotic Degradation

The biodegradation of 1,2,3-trichloropropane is a slow process due to its high toxicity and
recalcitrance. However, several microbial pathways for its transformation have been identified
under both aerobic and anaerobic conditions.

Aerobic Biodegradation

Aerobic biodegradation of TCP is often a cometabolic process, where the microorganisms do
not use TCP as a primary carbon source. Propane-oxidizing bacteria, such as Rhodococcus
species, can degrade TCP through the action of monooxygenase enzymes.[1][2]

A key initial step in the aerobic degradation is the hydrolytic dehalogenation of TCP to 2,3-
dichloro-1-propanol, catalyzed by a haloalkane dehalogenase. This can be followed by further
enzymatic transformations.
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Culture Preparation

Grow Rhodococcus sp. on propane

l

Harvest and wash cells

Resuspend cells in medium

Degradation Experiment

Dispense cell suspension into vials

Spike with 1,2,3-TCP

Incubate with shaking

Analysis

Collect samples over time

Analyze by GC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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